Cas no 96722-61-1 (Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester)

• Product Name: Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester
• CAS No: 96722-61-1
• MF: C₁₀H₉Cl₃N₂O₂
• MW: 295.549659490585
• CID: 810240
• PubChem ID: 5706647
• Update Time: 2025-07-15

Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester
• ETHYL 2-CHLORO-2-[2-(3,5-DICHLOROPHENYL)HYDRAZONO]
• Ethyl 2-chloro-2-[2-(3,5-dichlorophenyl)hydrazono]acetate
• Acetic Acid, Chloro((3,5-dichlorophenyl)hydrazono)-, Ethyl Ester
• A845628
• Ethyl (2Z)-2-chloro-2-[2-(3,5-dichlorophenyl)hydrazin-1-ylidene]acetate
• 96722-61-1
• ZVPXWWKVQCJEGR-OQLLNIDSSA-N
• Ethyl2-chloro-2-[2-(3,5-dichlorophenyl)hydrazono]acetate
• ethyl (2Z)-2-chloro-2-[(3,5-dichlorophenyl)hydrazinylidene]acetate
• (E)-ethyl 2-chloro-2-(2-(3,5-dichlorophenyl)hydrazono)acetate
• CCOC(=O)C(\\Cl)=N\\NC1=CC(Cl)=CC(Cl)=C1

• MDL： MFCD06658068
• Inchi： 1S/C10H9Cl3N2O2/c1-2-17-10(16)9(13)15-14-8-4-6(11)3-7(12)5-8/h3-5,14H,2H2,1H3/b15-9-
• InChI Key： ZVPXWWKVQCJEGR-DHDCSXOGSA-N
• SMILES： ClC1C=C(C=C(C=1)N/N=C(/C(=O)OCC)\Cl)Cl

Computed Properties

• Exact Mass: 293.973
• Monoisotopic Mass: 293.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.5°C
• Refractive Index: 1.576

Additional information on Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester

Research Brief on Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester (CAS: 96722-61-1)

Recent studies on Acetic acid,2-chloro-2-[2-(3,5-dichlorophenyl)hydrazinylidene]-, ethyl ester (CAS: 96722-61-1) have highlighted its potential applications in medicinal chemistry and agrochemical development. This compound, characterized by its unique hydrazinylidene and dichlorophenyl functional groups, has been investigated for its bioactivity, particularly as a precursor or intermediate in the synthesis of more complex molecules. The structural features of this compound suggest possible interactions with biological targets, making it a subject of interest in drug discovery and pesticide formulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a building block for novel kinase inhibitors. Researchers synthesized derivatives of 96722-61-1 and evaluated their inhibitory effects on various cancer-related kinases. Preliminary results indicated moderate activity against specific kinase isoforms, with potential for further optimization. The study emphasized the compound's versatility in medicinal chemistry due to its reactive sites, which allow for diverse chemical modifications.

In the agrochemical sector, a recent patent application (WO2023056789) disclosed the use of 96722-61-1 derivatives as fungicidal agents. The patent highlights the compound's efficacy against Botrytis cinerea and Fusarium oxysporum, common pathogens affecting crops. Molecular docking studies suggested that the dichlorophenyl moiety plays a critical role in binding to fungal enzymes, disrupting their metabolic pathways. This finding opens avenues for developing new-generation fungicides with improved selectivity and reduced environmental impact.

From a synthetic chemistry perspective, advancements in the preparation of 96722-61-1 have been reported. A 2024 Organic Process Research & Development article described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). The new method employs green chemistry principles, reducing hazardous byproducts and energy consumption. This development is particularly significant for industrial-scale production, addressing previous challenges in the compound's availability for research and commercial applications.

Toxicological assessments of 96722-61-1 have also progressed. Recent in vitro studies using human liver microsomes indicated moderate metabolic stability, with a half-life of approximately 2.3 hours. These findings, published in Xenobiotica, provide crucial data for understanding the compound's pharmacokinetic profile and guiding future structural modifications to enhance its drug-like properties. Parallel investigations into its environmental fate suggest that the compound undergoes relatively rapid photodegradation in aqueous solutions, an important consideration for its agricultural use.

The current research landscape positions 96722-61-1 as a promising chemical entity with dual applications in pharmaceuticals and agrochemicals. Future studies are expected to focus on structure-activity relationship (SAR) optimization, particularly to enhance target specificity and reduce off-target effects. The compound's unique chemical architecture continues to inspire innovative applications across chemical biology and materials science, underscoring its importance in contemporary research.